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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556 Get Quote

Technical Support Center: CCT365623
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of CCT365623 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing CCT365623 stock solutions?

A1: The recommended solvent for preparing CCT365623 stock solutions is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3] Due to the hygroscopic nature of DMSO, it is

critical to use a fresh, unopened bottle or a properly stored anhydrous grade to prevent water

absorption, which can lead to compound precipitation.[4]

Q2: What are the recommended storage conditions and stability for CCT365623 stock

solutions?

A2: For long-term storage, it is recommended to store CCT365623 stock solutions at -80°C,

where they are stable for up to 6 months.[1] For shorter-term storage, solutions can be kept at

-20°C for up to 1 month.[1][2] It is crucial to aliquot the stock solution into single-use vials to

avoid repeated freeze-thaw cycles, which can lead to compound degradation.[1][4]

Q3: What is the solubility of CCT365623 in DMSO?
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A3: CCT365623 is soluble in DMSO at a concentration of 250 mg/mL with the aid of

ultrasonication.[1][3]

Q4: How should solid CCT365623 be stored?

A4: Solid CCT365623 should be stored at 4°C, sealed from moisture.[1] For long-term storage

of the solid compound, -20°C is recommended for periods of months to years.[2]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b606556?utm_src=pdf-body
https://www.medchemexpress.com/cct365623-hydrochloride.html
https://immunomart.com/product/cct365623-hydrochloride/
https://www.benchchem.com/product/b606556?utm_src=pdf-body
https://www.benchchem.com/product/b606556?utm_src=pdf-body
https://www.medchemexpress.com/cct365623-hydrochloride.html
https://www.medkoo.com/products/13717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause(s) Recommended Solution(s)

Precipitation observed in stock

solution upon thawing.

1. Absorption of water by

DMSO. 2. Exceeded solubility

limit. 3. Improper storage

temperature.

1. Gently warm the vial to 37°C

and vortex or sonicate to

redissolve. 2. Ensure the use

of anhydrous DMSO. 3.

Confirm that the stock

concentration does not exceed

the solubility limit. 4. Always

store aliquots at -80°C for

long-term stability.

Incomplete dissolution of solid

CCT365623 in DMSO.

1. Insufficient vortexing or

sonication. 2. Compound has

not fully equilibrated to room

temperature.

1. Continue to vortex or

sonicate the solution. Gentle

warming to 37°C can aid

dissolution. 2. Allow the vial of

solid compound to equilibrate

to room temperature for at

least 60 minutes before

opening and adding solvent.

Color change observed in the

stock solution over time.

1. Degradation of the

compound. 2. Contamination

of the stock solution.

1. Discard the solution and

prepare a fresh stock. 2.

Ensure proper sterile

technique when handling the

solution.

Inconsistent or unexpected

experimental results.

1. Incorrect stock solution

concentration. 2. Degradation

of CCT365623 due to improper

storage or multiple freeze-thaw

cycles. 3. Cellular resistance or

other biological variables.

1. Verify the calculations and

preparation of the stock

solution. 2. Prepare a fresh

stock solution from solid

compound and use single-use

aliquots. 3. Review

experimental design and

consider potential biological

factors.
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Preparation of CCT365623 Stock Solution (10 mM)

Materials:

CCT365623 (Molecular Weight: 443.99 g/mol for hydrochloride salt)[1][3]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator

Procedure:

Allow the vial of solid CCT365623 to equilibrate to room temperature before opening to

prevent moisture condensation.

Weigh out the desired amount of CCT365623 powder using a calibrated balance. For 1 mL

of a 10 mM stock solution, you will need 4.44 mg of CCT365623 hydrochloride.

Add the appropriate volume of anhydrous DMSO to the solid compound.

Vortex the solution thoroughly to facilitate dissolution.

If necessary, sonicate the solution in a water bath until the compound is completely

dissolved.[1][3]

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months).[1]
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Caption: Workflow for Preparing and Storing CCT365623 Stock Solutions.
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Caption: CCT365623 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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